![molecular formula C13H11Cl2NO B6150118 6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 1550302-85-6](/img/no-structure.png)
6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile
Overview
Description
6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile, also known as DCP-OCN, is an organic compound composed of two rings of atoms connected by a single carbon-nitrogen bond. This compound is a versatile building block for the synthesis of a variety of biologically active molecules. DCP-OCN has been used in a number of scientific research applications, including drug development, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been used in a variety of scientific research applications, including drug development, biochemical and physiological studies, and laboratory experiments. This compound has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which plays a role in the transmission of signals in the nervous system. This compound has also been used to study the effects of ion channels, which are proteins that regulate the movement of ions across cell membranes. Additionally, this compound has been used to study the effects of neurotransmitters, which are chemicals that transmit signals between neurons.
Mechanism of Action
The mechanism of action of 6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile is not fully understood. However, it is believed that this compound binds to the active site of the enzyme acetylcholinesterase, inhibiting its activity. This inhibition of acetylcholinesterase activity leads to an increase in the concentration of acetylcholine in the brain, resulting in an increase in the transmission of signals in the nervous system. Additionally, this compound has been found to interact with ion channels and neurotransmitters, resulting in a variety of effects on the nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been found to have a range of effects on the nervous system, including increased alertness and improved cognitive performance. Additionally, this compound has been found to have antidepressant, antinociceptive, and anxiolytic effects.
Advantages and Limitations for Lab Experiments
The use of 6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile in laboratory experiments has several advantages. It is a relatively inexpensive compound and can be synthesized in a relatively simple and straightforward manner. Additionally, this compound is a versatile building block for the synthesis of a variety of biologically active molecules.
However, there are also some limitations to the use of this compound in laboratory experiments. The mechanism of action of this compound is not yet fully understood, and the biochemical and physiological effects of the compound are still being studied. Additionally, this compound has been found to have a range of effects on the nervous system, which may limit its use in certain laboratory experiments.
Future Directions
There are a number of potential future directions for the use of 6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile. One potential direction is the development of new drugs based on the compound. Additionally, further research into the biochemical and physiological effects of this compound could lead to new insights into the functioning of the nervous system. Finally, further research into the mechanism of action of this compound could lead to the development of more effective inhibitors of acetylcholinesterase.
Synthesis Methods
The synthesis of 6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile involves the reaction of 3,4-dichlorophenol with an amine in the presence of a base. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of a di-substituted amine. The amine is then reacted with carbon disulfide in the presence of a base, yielding a spirocyclic carbonitrile. Finally, the spirocyclic carbonitrile is reacted with an acid to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile involves the reaction of a substituted cyclohexanone with a cyanoacetic acid derivative in the presence of a Lewis acid catalyst to form the spirocyclic intermediate, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "3,4-dichlorocyclohexanone", "ethyl cyanoacetate", "zinc chloride", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: 3,4-dichlorocyclohexanone is reacted with ethyl cyanoacetate in the presence of zinc chloride as a Lewis acid catalyst to form the spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is then treated with sodium hydroxide in ethanol to hydrolyze the ester group and form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is then decarboxylated using acetic acid as a solvent and a high temperature to form the final product, 6-(3,4-dichlorophenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile." ] } | |
CAS RN |
1550302-85-6 |
Molecular Formula |
C13H11Cl2NO |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
